Cas no 2171933-86-9 (2-{(5-chlorofuran-2-yl)methylsulfanyl}butanehydrazide)

2-{(5-Chlorofuran-2-yl)methylsulfanyl}butanehydrazide is a specialized organic compound featuring a chlorofuran moiety linked to a butanehydrazide scaffold via a methylsulfanyl bridge. This structure imparts unique reactivity, making it a valuable intermediate in synthetic chemistry, particularly for the development of heterocyclic compounds and pharmacologically active molecules. The presence of the chlorofuran group enhances electrophilic properties, while the hydrazide functionality offers versatility in condensation and cyclization reactions. Its well-defined molecular architecture ensures consistent performance in applications such as agrochemical and pharmaceutical research. The compound’s stability under standard conditions and compatibility with common organic solvents further contribute to its utility in laboratory and industrial settings.
2-{(5-chlorofuran-2-yl)methylsulfanyl}butanehydrazide structure
2171933-86-9 structure
Product Name:2-{(5-chlorofuran-2-yl)methylsulfanyl}butanehydrazide
CAS No:2171933-86-9
MF:C9H13ClN2O2S
MW:248.729719877243
CID:5835040
PubChem ID:165518547
Update Time:2025-05-24

2-{(5-chlorofuran-2-yl)methylsulfanyl}butanehydrazide Chemical and Physical Properties

Names and Identifiers

    • 2-{(5-chlorofuran-2-yl)methylsulfanyl}butanehydrazide
    • 2-{[(5-chlorofuran-2-yl)methyl]sulfanyl}butanehydrazide
    • 2171933-86-9
    • EN300-1289769
    • Inchi: 1S/C9H13ClN2O2S/c1-2-7(9(13)12-11)15-5-6-3-4-8(10)14-6/h3-4,7H,2,5,11H2,1H3,(H,12,13)
    • InChI Key: XZGDGYFDWGDBNP-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(CSC(C(NN)=O)CC)O1

Computed Properties

  • Exact Mass: 248.0386265g/mol
  • Monoisotopic Mass: 248.0386265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 93.6Ų

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Additional information on 2-{(5-chlorofuran-2-yl)methylsulfanyl}butanehydrazide

2-{(5-Chlorofuran-2-yl)methylsulfanyl}butanehydrazide: A Comprehensive Overview

The compound with CAS No. 2171933-86-9, commonly referred to as 2-{(5-chlorofuran-2-yl)methylsulfanyl}butanehydrazide, is a chemically synthesized organic compound with a unique molecular structure. This compound has garnered attention in the scientific community due to its potential applications in various fields, including pharmacology, material science, and organic synthesis. The molecule consists of a butanehydrazide backbone with a substituted furan moiety, making it a derivative of hydrazides and sulfur-containing heterocycles.

Recent studies have highlighted the importance of furan derivatives in medicinal chemistry, particularly due to their ability to act as bioisosteres or scaffolds for drug design. The presence of the 5-chlorofuran group in this compound introduces electronic and steric effects that can influence its reactivity and biological activity. The methylsulfanyl group further enhances the molecule's versatility by providing additional functional groups for potential interactions with biological targets.

One of the most promising areas of research involving 2-{(5-chlorofuran-2-yl)methylsulfanyl}butanehydrazide is its role in the development of new therapeutic agents. Researchers have explored its potential as an inhibitor of key enzymes involved in disease pathways, such as kinases and proteases. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain serine proteases, suggesting its potential use in anti-inflammatory or antithrombotic therapies.

In addition to its pharmacological applications, this compound has also been investigated for its role in organic synthesis as a versatile building block. The butanehydrazide moiety serves as a reactive site for various condensation reactions, enabling the construction of complex molecular architectures. This has led to its use in the synthesis of heterocyclic compounds, which are valuable in drug discovery and materials science.

The synthesis of 2-{(5-chlorofuran-2-yl)methylsulfanyl}butanehydrazide involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The starting materials for this synthesis are readily available, making it feasible for large-scale production. However, optimization of reaction conditions is crucial to ensure high yields and purity of the final product.

From an environmental perspective, the compound's stability and biodegradability have been assessed under various conditions. Preliminary studies suggest that it exhibits moderate persistence in aqueous environments, which raises concerns about its long-term impact on ecosystems. Further research is needed to fully understand its environmental fate and develop strategies for safe disposal.

In conclusion, 2-{(5-chlorofuran-2-yl)methylsulfanyl}butanehydrazide (CAS No. 2171933-86-9) is a versatile compound with significant potential in multiple scientific domains. Its unique structure and functional groups make it an attractive candidate for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

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